4-(benzyloxy)butyl Methanesulfonate

• Molecular Formula: C12H18O4S
• Molecular Weight: 258.34 g/mol
• IUPAC Name: 4-phenylmethoxybutyl methanesulfonate
• InChI: InChI=1S/C12H18O4S/c1-17(13,14)16-10-6-5-9-15-11-12-7-3-2-4-8-12/h2-4,7-8H,5-6,9-11H2,1H3
• InChI Key: ZWZKMGFTSNMZQB-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OCCCCOCC1=CC=CC=C1

Description

4-(benzyloxy)butyl Methanesulfonate is a useful research compound. Its molecular formula is C12H18O4S and its molecular weight is 258.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The 1-benzyloxy-1-butanol (Aldrich, 0.22 g, 1.2 mmol), triethylamine (0.56 mL, 4.1 mmol), and methanesulfonyl chloride (0.15 mL, 1.9 mmol) in 10 mL THF were processed as described in Example 1C to give the title compound that was used directly in the next reaction.

Synthesis routes and methods II

Procedure details

MsCl (2.48 mL, 32.1 mmol) was added slowly to a solution of 4-benzyloxy-butan-1-ol (5.26 g, 29.2 mmol) and Et3N (6.1 mL, 43 mmol) in CH2Cl2 (100 mL) at 0° C. (bath temp). The reaction mixture was stirred at rt for 2 h and then quenched with H2O (100 mL). The aqueous layer was extracted with CH2Cl2, dried (MgSO4), and concentrated in vacuo to give the title compound as a colorless liquid: yield 7.5 g (99%).

Synthesis routes and methods III

Procedure details

Methanesulfonyl chloride (1 mL, 13.3 mmol) was added to a cooled (0° C.) solution of 4-(benzyloxy)butan-1-ol (2 g, 11.1 mmol) and triethylamine (1.9 mL, 13.3 mmol) in DCM (20 mL) and it was stirred at 0° C. for 1 h. HCl (1M) was added to the reaction mixture and the aqueous layer was extracted with DCM (2×). The organics were combined, dried over sodium sulfate, and evaporated to dryness to afford 4-(benzyloxy)butyl methanesulfonate as a yellow oil. LCMS [M+1]+ 259.5.

Synthesis routes and methods IV

Procedure details